Cas no 2225169-64-0 (5-(2-Methoxyphenyl)thiophene-2-boronic acid)

• Product Name: 5-(2-Methoxyphenyl)thiophene-2-boronic acid
• CAS No: 2225169-64-0
• MF: C₁₁H₁₁BO₃S
• MW: 234.08
• CID: 5143676
• PubChem ID: 45785649
• Update Time: 2025-05-19

5-(2-Methoxyphenyl)thiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Methoxyphenyl)thiophene-2-boronic acid
• Boronic acid, B-[5-(2-methoxyphenyl)-2-thienyl]-
• 2225169-64-0
• AKOS015943351
• SCHEMBL15330186
• (5-(2-Methoxyphenyl)thiophen-2-yl)boronic acid

• Inchi： 1S/C11H11BO3S/c1-15-9-5-3-2-4-8(9)10-6-7-11(16-10)12(13)14/h2-7,13-14H,1H3
• InChI Key： IAUZUBMZYXPZEC-UHFFFAOYSA-N
• SMILES： B(C1SC(C2=CC=CC=C2OC)=CC=1)(O)O

Computed Properties

• Exact Mass: 234.0521955g/mol
• Monoisotopic Mass: 234.0521955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.9Ų

Additional information on 5-(2-Methoxyphenyl)thiophene-2-boronic acid

5-(2-Methoxyphenyl)thiophene-2-boronic acid (CAS No: 2225169-64-0)

5-(2-Methoxyphenyl)thiophene-2-boronic acid, also known as thiophene boronic acid derivative, is a versatile compound with significant applications in organic synthesis and material science. This compound, identified by the CAS number 2225169-64-0, has garnered attention due to its unique structural properties and reactivity in various chemical reactions.

The molecular structure of 5-(2-Methoxyphenyl)thiophene-2-boronic acid comprises a thiophene ring substituted with a methoxyphenyl group at the 5-position and a boronic acid group at the 2-position. This configuration imparts the compound with distinctive electronic properties, making it an ideal candidate for use in cross-coupling reactions, particularly the Suzuki-Miyaura coupling reaction. Recent studies have highlighted its role in constructing complex aromatic systems, which are pivotal in the development of advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

In terms of synthesis, 5-(2-Methoxyphenyl)thiophene-2-boronic acid is typically prepared via a two-step process involving the nucleophilic substitution of a bromide intermediate with a boronic acid group. The methoxyphenyl substituent is introduced through a Friedel-Crafts alkylation or via coupling reactions, depending on the desired regioselectivity. Researchers have optimized these methods to enhance yield and purity, ensuring scalability for industrial applications.

The application of this compound extends beyond material science into the realm of drug discovery. Its ability to participate in various coupling reactions allows for the construction of bioactive molecules with potential therapeutic applications. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, opening new avenues for pharmacological research.

In conclusion, 5-(2-Methoxyphenyl)thiophene-2-boronic acid (CAS No: 2225169-64-0) stands as a critical building block in modern organic chemistry. Its unique structure and reactivity make it indispensable in both academic research and industrial applications, particularly in the synthesis of advanced materials and bioactive compounds.